Cas no 23935-84-4 (4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-6-phenyl-)
23935-84-4 structure
Product Name:4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-6-phenyl-
CAS No:23935-84-4
MF:C12H11N3O
MW:213.235242128372
CID:280109
PubChem ID:135429851
Update Time:2025-04-19
4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-6-phenyl-
- 6-phenyl-5,7-dihydro-1H-pyrrolo[3,4-d]pyrimidin-4-one
- 4-Hydroxy-6-phenyl-6,7-dihydro-5H-pyrrolo<3,4-d>pyrimidin
- DTXSID50178647
- 6-phenyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-4-ol
- 5H-PYRROLO(3,4-D)PYRIMIDIN-4-OL, 6,7-DIHYDRO-6-PHENYL-
- 6-phenyl-3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-one
- 4H-PYRROLO(3,4-D)PYRIMIDIN-4-ONE, 3,5,6,7-TETRAHYDRO-6-PHENYL-
- 6-Phenyl-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
- 6-Phenyl-6,7-dihydro-5H-pyrrolo(3,4-d)pyrimidin-4-ol
- 6-Phenyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-ol
- NSC116512
- NSC-116512
- UNII-P27KC20H5I
- NSC 116512
- 23935-84-4
- P27KC20H5I
-
- Inchi: 1S/C12H11N3O/c16-12-10-6-15(7-11(10)13-8-14-12)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,14,16)
- InChI Key: SWAKESPRLBPGMG-UHFFFAOYSA-N
- SMILES: O=C1C2=C(CN(C3C=CC=CC=3)C2)N=CN1
Computed Properties
- Exact Mass: 213.09000
- Monoisotopic Mass: 213.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- PSA: 48.99000
- LogP: 1.35510
4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-6-phenyl- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-6-phenyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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